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Compound of Interest

Compound Name:
Methyl 2,6-dimethyl-4-

oxocyclohex-2-enecarboxylate

CAS No.: 67333-67-9

Cat. No.: B1365675

Get Quote

Executive Summary: The Isomeric Split
The molecular formula C₁₀H₁₄O₃ is not a single entity but a "chemical container" for diverse

functionalities. In pharmaceutical research, this formula bifurcates into two primary domains:

Therapeutic Agents (APIs): Represented by Mephenesin, an aryl glycerol ether used to

modulate skeletal muscle tone.

Chiral Auxiliaries: Represented by Ketopinic Acid, a camphor-derived scaffold used to

resolve racemic mixtures in asymmetric synthesis.
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Property Mephenesin (API)
Ketopinic Acid (Chiral
Tool)

IUPAC Name
3-(2-Methylphenoxy)propane-

1,2-diol

7,7-dimethyl-2-

oxobicyclo[2.2.1]heptane-1-

carboxylic acid

Core Scaffold Aryl Glycerol Ether Bicyclic Terpenoid (Camphor)

Primary Utility
Muscle Relaxant (Centrally

Acting)

Chiral Resolving Agent /

Ligand Synthesis

Chirality Racemic (typically) Enantiopure ((1S) or (1R))

LogP
~0.86 (Lipophilic/Hydrophilic

balance)
~1.5 - 2.0

Solubility
Soluble in Ethanol, Propylene

Glycol
Soluble in MeOH, CHCl₃

Deep Dive: Mephenesin (The Active Pharmaceutical
Ingredient)[1]
Structural Mechanism of Action
Mephenesin functions as a centrally acting muscle relaxant.[1] Unlike neuromuscular blockers

(e.g., curare) that act at the neuromuscular junction, Mephenesin acts on the spinal cord and

brainstem.

Pharmacophore: The o-cresol ether linked to a glycerol moiety.[1][2]

Mechanism: It depresses polysynaptic reflexes preferentially over monosynaptic reflexes.

This selectivity allows it to reduce muscle hypertonicity (spasticity) without causing profound

paralysis or respiratory depression at therapeutic doses.

Receptor Modulation: Evidence suggests modulation of excitatory amino acid transmission

(glutamate antagonism) and effects on sodium channels, stabilizing neuronal membranes.
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Mephenesin has a short half-life due to rapid metabolism. Understanding this pathway is critical

for designing analogs (e.g., Meprobamate was developed to overcome this metabolic

instability).

Primary Metabolic Route:

Oxidation: The primary hydroxyl group is rapidly oxidized to a carboxylic acid.

Product: Formation of β-(o-tolyloxy)lactic acid.

Consequence: The acid metabolite is inactive, leading to a short duration of action.

Visualization: Mephenesin Metabolic Pathway
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Figure 1: Metabolic instability of Mephenesin. The rapid oxidation of the primary alcohol group

limits its duration of action, necessitating frequent dosing or structural modification.

Experimental Protocol: Synthesis of Mephenesin
Objective: Synthesize Mephenesin via the Williamson Ether Synthesis using o-cresol and 3-

chloro-1,2-propanediol.

Safety Prerequisite:o-Cresol is corrosive and toxic. 3-Chloro-1,2-propanediol is a potential

carcinogen. All operations must occur in a fume hood.

Reagents & Stoichiometry
o-Cresol (10.8 g, 0.1 mol)

3-Chloro-1,2-propanediol (11.0 g, 0.1 mol)
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Sodium Hydroxide (NaOH) (4.0 g, 0.1 mol) dissolved in Water (20 mL)

Ethanol (95%, 50 mL)

Step-by-Step Methodology
Phenoxide Formation:

In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve o-cresol in the

ethanolic NaOH solution.

Heat gently to 60°C for 15 minutes to ensure formation of sodium o-cresolate.

Checkpoint: The solution should darken slightly; ensure complete dissolution of the base.

Alkylation (Ether Formation):

Add 3-chloro-1,2-propanediol dropwise over 20 minutes to the stirring phenoxide solution.

Heat the mixture to reflux (approx. 80-85°C) for 1 hour.

Reaction Logic: The phenoxide anion attacks the primary carbon of the chlorohydrin (or

the epoxide intermediate formed in situ) via an S_N2 mechanism.

Isolation:

Cool the mixture to room temperature. Sodium chloride (NaCl) will precipitate.

Filter off the NaCl and wash the filter cake with a small amount of ethanol.

Concentrate the filtrate under reduced pressure (Rotavap) to remove ethanol.

Purification:

Dissolve the oily residue in Benzene or Ethyl Acetate (50 mL).

Wash with water (2 x 20 mL) to remove unreacted diol and salts.
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Extract the organic layer with 5% NaOH (2 x 15 mL) to remove unreacted o-cresol (Critical

for purity).

Dry over anhydrous MgSO₄, filter, and evaporate solvent.

Recrystallization: Recrystallize the resulting solid from water or an ether/petroleum ether

mixture.

Target Yield: 60-70%.

Target Melting Point: 70-72°C.

Visualization: Synthesis Workflow
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Figure 2: Process flow for the Williamson ether synthesis of Mephenesin.

Analytical Characterization
To validate the synthesis of Mephenesin (C₁₀H₁₄O₃), the following spectral data is standard.

Proton NMR (¹H-NMR, 300 MHz, CDCl₃)
Shift (δ ppm) Multiplicity Integration Assignment

Structural
Logic

2.24 Singlet 3H Ar-CH₃

Methyl group on

the aromatic ring

(shielded).

2.8 - 3.2 Broad Singlet 2H -OH

Hydroxyl protons

(exchangeable

with D₂O).

3.75 - 3.88 Multiplet 2H -CH₂-OH

Terminal

hydroxymethylen

e protons.

4.05 Multiplet 2H Ar-O-CH₂-

Methylene

protons adjacent

to the phenoxy

ether.

4.15 Multiplet 1H -CH(OH)-

Methine proton

(deshielded by

oxygen).

6.8 - 7.2 Multiplet 4H Ar-H

Aromatic protons

(Ortho-

substituted

pattern).

Infrared Spectroscopy (IR)
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3200-3400 cm⁻¹: Broad O-H stretch (Hydrogen bonded).

1600, 1585 cm⁻¹: C=C aromatic ring stretch.

1240 cm⁻¹: C-O-C asymmetric stretch (Aryl alkyl ether).

1040 cm⁻¹: C-O stretch (Primary alcohol).

Ketopinic Acid: The Chiral Counterpart
While Mephenesin dominates the pharmacological discussion of C₁₀H₁₄O₃, Ketopinic Acid is

vital for the development of drugs.

Structure: A rigid bicyclic framework derived from camphor with a carboxylic acid at the

bridgehead (C1) and a ketone at C2.

Utility: It serves as a resolving agent. Because it is available in high enantiomeric purity, it

can react with racemic amines or alcohols to form diastereomers. These diastereomers have

different physical properties (solubility, boiling point), allowing separation of the enantiomers.

Ligand Synthesis: It is also a precursor for chiral oxazoline ligands used in asymmetric

catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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